2-{3-Ethyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-5-(oxolane-2-carbonyl)-octahydropyrrolo[3,4-c]pyrrole

• Molecular Formula: C18H24N6O2
• Molecular Weight: 356.4 g/mol
• IUPAC Name: [2-(3-ethyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrol-5-yl]-(oxolan-2-yl)methanone
• InChI: InChI=1S/C18H24N6O2/c1-2-15-19-20-16-5-6-17(21-24(15)16)22-8-12-10-23(11-13(12)9-22)18(25)14-4-3-7-26-14/h5-6,12-14H,2-4,7-11H2,1H3
• InChI Key: RVZSXPACQXMPRY-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN=C2N1N=C(C=C2)N3CC4CN(CC4C3)C(=O)C5CCCO5

Description

2-{3-Ethyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-5-(oxolane-2-carbonyl)-octahydropyrrolo[3,4-c]pyrrole is a complex organic compound that has garnered interest in various fields of scientific research

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{3-Ethyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-5-(oxolane-2-carbonyl)-octahydropyrrolo[3,4-c]pyrrole involves multiple steps, starting with the preparation of the triazolo[4,3-b]pyridazine core. This core can be synthesized through a cyclization reaction involving hydrazine derivatives and appropriate diketones under reflux conditions .

Industrial Production Methods

Industrial production of this compound would likely involve optimizing the synthetic routes to ensure high yield and purity. This could include the use of continuous flow reactors to maintain precise control over reaction conditions and the implementation of purification techniques such as recrystallization and chromatography to isolate the desired product .

Chemical Reactions Analysis

Types of Reactions

2-{3-Ethyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-5-(oxolane-2-carbonyl)-octahydropyrrolo[3,4-c]pyrrole can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic substitution reactions, particularly at positions where the heterocyclic rings are activated by electron-withdrawing groups.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Nucleophiles such as amines or thiols under basic conditions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield corresponding ketones or carboxylic acids, while reduction may produce alcohols or amines .

Scientific Research Applications

2-{3-Ethyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-5-(oxolane-2-carbonyl)-octahydropyrrolo[3,4-c]pyrrole has several scientific research applications:

Medicinal Chemistry: This compound has been studied as a potential inhibitor of bromodomains, which are targets for cancer therapy.

Biology: It can be used in the study of protein-ligand interactions due to its complex structure and ability to bind to specific proteins.

Materials Science: The compound’s unique structure makes it a candidate for the development of new materials with specific electronic or optical properties.

Mechanism of Action

The mechanism of action of 2-{3-Ethyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-5-(oxolane-2-carbonyl)-octahydropyrrolo[3,4-c]pyrrole involves its interaction with molecular targets such as bromodomains. These interactions can inhibit the function of proteins involved in gene expression, thereby exerting therapeutic effects in diseases like cancer . The compound’s binding to these targets is facilitated by its heterocyclic rings, which can form hydrogen bonds and hydrophobic interactions with the protein surface .

Comparison with Similar Compounds

Similar Compounds

[1,2,4]Triazolo[4,3-b]pyridazine Derivatives: These compounds share a similar core structure and have been studied for their potential as bromodomain inhibitors.

[1,2,4]Triazolo[4,3-a]pyrazine Derivatives: These compounds also feature a triazole ring fused with another heterocycle and have shown promise in medicinal chemistry.

Uniqueness

What sets 2-{3-Ethyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-5-(oxolane-2-carbonyl)-octahydropyrrolo[3,4-c]pyrrole apart is its combination of multiple heterocyclic rings, which enhances its binding affinity and specificity for certain molecular targets. This unique structure makes it a valuable compound for further research and development in various scientific fields .